1-(2,2-difluoroethenyl)-4-phenylbenzene
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,2-difluoroethenyl)-4-phenylbenzene involves the reaction of 1,4-difluorobenzene with phenylacetylene in the presence of a palladium catalyst to form 1-(2,2-difluoroethenyl)-4-phenylbenzene.", "Starting Materials": [ "1,4-difluorobenzene", "phenylacetylene", "palladium catalyst" ], "Reaction": [ "Add 1,4-difluorobenzene and phenylacetylene to a reaction flask", "Add a palladium catalyst to the reaction flask", "Heat the reaction mixture under reflux conditions for several hours", "Cool the reaction mixture and filter off the catalyst", "Purify the crude product by column chromatography to obtain 1-(2,2-difluoroethenyl)-4-phenylbenzene" ] } | |
CAS RN |
1022094-45-6 |
Product Name |
1-(2,2-difluoroethenyl)-4-phenylbenzene |
Molecular Formula |
C14H10F2 |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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